5-(4-Methylphenyl)thiophene-2-carboxylic acid

• IUPAC Name: 5-(4-methylphenyl)thiophene-2-carboxylic acid
• InChI: InChI=1S/C12H10O2S/c1-8-2-4-9(5-3-8)10-6-7-11(15-10)12(13)14/h2-7H,1H3,(H,13,14)
• InChI Key: HAJCITVNZKDTPX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CC=C(S2)C(=O)O
• Molecular Formula: C12H10O2S
• DSSTOX Substance ID: DTXSID10488931
• Molecular Weight: 218.27 g/mol
• CAS RN: 40808-21-7

Description

5-(4-Methylphenyl)thiophene-2-carboxylic acid is an organic compound. It belongs to the class of organic compounds known as p-toluenesulfonamides. These are aromatic heterocyclic compounds containing a toluene that is p-substituted with a sulfonamide group.

Synthesis Analysis

Thiophene-2-carboxylic acid undergoes double deprotonation to give the 5-lithio derivative, a precursor to many 5-substituted derivatives. Thiophene-2-carboxylic acid has been widely studied as a substrate in coupling reactions and olefinations.

Molecular Structure Analysis

The molecular formula of 5-(4-Methylphenyl)thiophene-2-carboxylic acid is C12H10O2S2. The molecular weight is 250.34.

Chemical Reactions Analysis

Upon treatment with LDA, thiophene-2-carboxylic acid undergoes double deprotonation to give the 5-lithio derivative, a precursor to many 5-substituted derivatives.

Physical And Chemical Properties Analysis

5-(4-Methylphenyl)thiophene-2-carboxylic acid is a solid with a melting point of 220-224 °C (lit.).

Scientific Research Applications

Mass Spectrometry Studies

5-(4-Methylphenyl)thiophene-2-carboxylic acid has been studied in the context of mass spectrometry. The mass spectra of various substituted thiophene-2-carboxylic acids, including those with 5-substitution, have been reported. These studies highlight the differentiation of isomeric compounds using mass spectrometry, a key technique in analytical chemistry for substance identification (Fisichella, Occhipinti, Consiglio, Spinelli, & Noto, 1982).

Synthesis of Novel Compounds

5-(4-Methylphenyl)thiophene-2-carboxylic acid has been used as a precursor in the synthesis of novel compounds. For instance, it was carboxylated and then converted into various derivatives, such as butenamides, showing potential in creating new molecules with diverse biological activities. This demonstrates its versatility in organic synthesis (Axton et al., 1992).

Liquid Crystalline Complexes

The compound has been utilized in the development of novel liquid-crystalline complexes. These complexes, derived from thiophene carboxylic acids, have significant implications in materials science, particularly in the development of new types of liquid crystals (Tso, Wang, Wu, & Lin, 1998).

Crystal Engineering

In crystal engineering, derivatives of thiophene-2-carboxylic acid, closely related to 5-(4-Methylphenyl)thiophene-2-carboxylic acid, have been used to construct cadmium coordination polymers. These polymers have potential applications in materials science, particularly in the development of new crystal structures with unique properties (Xue, Li, Ma, & Wang, 2015).

Electropolymerization and Electrochromic Properties

The compound has played a role in the synthesis of novel assemblies for electropolymerization. These assemblies are significant in the field of electrochemistry, particularly for their electrochromic performances, demonstrating the compound's applicability in developing advanced materials with specific electronic properties (Li et al., 2020).

Safety and Hazards

The compound has been classified as Acute Tox. 4 Oral - Aquatic Chronic 4. Precautionary measures include avoiding ingestion and inhalation, and not getting it in eyes, on skin, or on clothing.